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Compound of Interest

Compound Name: Omeprazole-d3 Sulfide

CAS No.: 922731-00-8

Cat. No.: B585807

Get Quote

Executive Summary
This technical guide details the physicochemical properties, metabolic significance, and

bioanalytical applications of Omeprazole-d3 sulfide (5-Methoxy-d3-2-[[(4-methoxy-3,5-

dimethyl-2-pyridinyl)methyl]thio]-1H-benzimidazole). As a stable isotope-labeled analog of the

reduced omeprazole metabolite, this compound serves as a critical Internal Standard (IS) in

LC-MS/MS assays. Its primary utility lies in normalizing matrix effects and recovery variances

during the pharmacokinetic quantification of omeprazole and its metabolites in biological

matrices.

Chemical Identity & Structural Analysis[1][2][3]
Omeprazole sulfide is the reduced form of the proton pump inhibitor omeprazole (a sulfoxide).

The deuterated analog (d3) typically incorporates three deuterium atoms on the methoxy group

of the benzimidazole ring. This specific labeling is chosen to ensure the isotope label remains

stable and co-elutes with the analyte while providing mass spectral differentiation.
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Property
Omeprazole Sulfide
(Unlabeled)

Omeprazole-d3 Sulfide
(Labeled)

CAS Number 73590-85-9 922730-98-1

IUPAC Name

5-methoxy-2-[[(4-methoxy-3,5-

dimethyl-2-

pyridinyl)methyl]thio]-1H-

benzimidazole

5-(methoxy-d3)-2-[[(4-

methoxy-3,5-dimethyl-2-

pyridinyl)methyl]thio]-1H-

benzimidazole

Molecular Formula C₁₇H₁₉N₃O₂S C₁₇H₁₆D₃N₃O₂S

Average Molecular Weight 329.42 g/mol 332.44 g/mol

Monoisotopic Mass 329.1198 Da 332.1386 Da

Solubility
DMSO, Methanol, Ethyl

Acetate
DMSO, Methanol

Appearance White to off-white solid White to off-white solid

Structural Visualization
The following diagram illustrates the chemical structure of Omeprazole-d3 sulfide, highlighting

the thioether linkage (reduced from sulfoxide) and the deuterated methoxy group.
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The sulfide form lacks the sulfinyl oxygen (S=O) found in Omeprazole.
The d3 label provides a +3 Da mass shift.
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Figure 1: Structural topology of Omeprazole-d3 sulfide, emphasizing the thioether linkage and

isotopic labeling site.
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Metabolic Context & Significance[6]
Understanding the formation of omeprazole sulfide is essential for interpreting pharmacokinetic

data. Unlike the sulfone metabolite (formed via oxidation), the sulfide is formed via a reductive

pathway.

Metabolic Pathways
Omeprazole is extensively metabolized in the liver by the Cytochrome P450 system.[1]

CYP2C19: Hydroxylates the pyridine methyl group (Major pathway).

CYP3A4: Oxidizes the sulfoxide to a sulfone.

Non-Enzymatic / Reductase: Reduces the sulfoxide to a sulfide. This pathway is often

reversible and can be influenced by gastric acidity or gut microbiota.
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Figure 2: Metabolic fate of Omeprazole.[1] The sulfide represents the reductive arm of

metabolism.
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The quantification of omeprazole sulfide in human plasma requires a robust LC-MS/MS

method. Omeprazole-d3 sulfide acts as the Internal Standard (IS) to correct for ionization

suppression and extraction efficiency.

Mass Spectrometry Parameters (MRM)
The following transitions are selected based on the fragmentation of the benzimidazole moiety.

The d3-label on the benzimidazole ring results in a +3 Da shift in the product ion.

Analyte
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Origin of
Fragment

Omeprazole

Sulfide
330.1 [M+H]⁺ 198.1 15-20

Benzimidazole

moiety

Omeprazole-d3

Sulfide
333.1 [M+H]⁺ 201.1 15-20

d3-

Benzimidazole

moiety

Sample Preparation Workflow (Protein Precipitation)
This protocol minimizes degradation, as omeprazole and its metabolites are acid-labile.

Thawing: Thaw plasma samples on ice (4°C) to prevent thermal degradation.

IS Addition: Aliquot 50 µL of plasma into a 96-well plate. Add 20 µL of Omeprazole-d3
sulfide working solution (e.g., 500 ng/mL in Methanol).

Precipitation: Add 200 µL of Acetonitrile (cold). Vortex vigorously for 1 minute.

Centrifugation: Centrifuge at 4,000 rpm for 10 minutes at 4°C.

Dilution: Transfer 100 µL of supernatant to a fresh plate. Dilute with 100 µL of 10 mM

Ammonium Acetate (pH 8.5) to align with mobile phase conditions.

Chromatographic Conditions
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Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,

3.5 µm.

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 8.5). Note: Basic pH improves

stability.

Mobile Phase B: Acetonitrile.[2]

Gradient: 10% B to 90% B over 3 minutes.
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Figure 3: Bioanalytical workflow for the quantification of Omeprazole Sulfide using the d3-IS.
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Synthesis & Stability Considerations
Stability

Light Sensitivity: Like the parent compound, the sulfide is sensitive to UV light. All handling

should occur under yellow monochromatic light.

pH Stability: The sulfide is less acid-labile than the sulfoxide (omeprazole), but stock

solutions should still be prepared in neutral to basic solvents (e.g., Methanol or DMSO)

rather than acidic aqueous buffers.

Storage
Solid State: Store at -20°C, desiccated, and protected from light.

Solution: Stock solutions in DMSO are stable for up to 6 months at -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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